Cas no 2287346-10-3 ((3R,4S)-3-(Methoxymethoxy)-1-(4-methoxyphenyl)-4-(2-methylpropyl)-2-azetidinone)

• Product Name: (3R,4S)-3-(Methoxymethoxy)-1-(4-methoxyphenyl)-4-(2-methylpropyl)-2-azetidinone
• CAS No: 2287346-10-3
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6031287
• PubChem ID: 145708023
• Update Time: 2025-06-12

(3R,4S)-3-(Methoxymethoxy)-1-(4-methoxyphenyl)-4-(2-methylpropyl)-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-3-(Methoxymethoxy)-1-(4-methoxyphenyl)-4-(2-methylpropyl)-2-azetidinone
• P19655
• 2287346-10-3
• (3R,4S)-4-isobutyl-3-(methoxymethoxy)-1-(4-methoxyphenyl)azetidin-2-one
• (3R,4S)-3-(methoxymethoxy)-1-(4-methoxyphenyl)-4-(2-methylpropyl)azetidin-2-one

• Inchi： 1S/C16H23NO4/c1-11(2)9-14-15(21-10-19-3)16(18)17(14)12-5-7-13(20-4)8-6-12/h5-8,11,14-15H,9-10H2,1-4H3/t14-,15+/m0/s1
• InChI Key： JCNAJUYJYMZUBH-LSDHHAIUSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)[C@@H](CC(C)C)[C@@H](OCOC)C1=O

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 459.7±45.0 °C(Predicted)
• pka: -0.63±0.60(Predicted)

Additional information on (3R,4S)-3-(Methoxymethoxy)-1-(4-methoxyphenyl)-4-(2-methylpropyl)-2-azetidinone

Comprehensive Overview of (3R,4S)-3-(Methoxymethoxy)-1-(4-methoxyphenyl)-4-(2-methylpropyl)-2-azetidinone (CAS No. 2287346-10-3)

The compound (3R,4S)-3-(Methoxymethoxy)-1-(4-methoxyphenyl)-4-(2-methylpropyl)-2-azetidinone, identified by its CAS number 2287346-10-3, is a highly specialized azetidinone derivative with significant potential in pharmaceutical and organic synthesis applications. This chiral molecule features a unique β-lactam core, a structural motif widely recognized for its biological activity and synthetic utility. The presence of methoxymethoxy and 4-methoxyphenyl substituents enhances its solubility and reactivity, making it a valuable intermediate in drug discovery pipelines.

In recent years, the demand for chiral building blocks like (3R,4S)-3-(Methoxymethoxy)-1-(4-methoxyphenyl)-4-(2-methylpropyl)-2-azetidinone has surged, driven by advancements in asymmetric synthesis and targeted drug delivery systems. Researchers are particularly interested in its potential role in developing enzyme inhibitors and antimicrobial agents, aligning with global trends combating antibiotic resistance. Its stereochemical purity (3R,4S configuration) is critical for achieving high selectivity in biological interactions, a topic frequently searched in academic and industrial forums.

The synthesis of CAS 2287346-10-3 typically involves multi-step organic reactions, including stereoselective cyclization and protective group strategies to preserve the methoxymethoxy functionality. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity, ensuring compliance with rigorous pharmaceutical standards. These methodologies are often queried by synthetic chemists optimizing scalable production routes.

From an SEO perspective, this compound intersects with trending search terms like "azetidinone applications in medicine", "chiral synthesis techniques 2024", and "CAS 2287346-10-3 suppliers". Its relevance to green chemistry initiatives—such as solvent-free reactions or catalytic reductions—further boosts its visibility in scientific databases. Notably, the 2-methylpropyl side chain offers lipophilicity, a property explored in drug permeability studies, another hot topic in ADME research.

In conclusion, (3R,4S)-3-(Methoxymethoxy)-1-(4-methoxyphenyl)-4-(2-methylpropyl)-2-azetidinone exemplifies the convergence of structural complexity and therapeutic potential. As the pharmaceutical industry prioritizes precision medicine and sustainable synthesis, this compound’s role is poised to expand, warranting continued investigation into its mechanistic pathways and industrial scalability.